Cas no 610764-30-2 (2-{3-(4-bromophenyl)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetamide)

• Product Name: 2-{3-(4-bromophenyl)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetamide
• CAS No: 610764-30-2
• MF: C₁₈H₁₄BrNO₄
• MW: 388.212064266205
• CID: 5418041
• Update Time: 2025-06-14

2-{3-(4-bromophenyl)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-(4-bromophenyl)-2-methyl-4-oxochromen-7-yl]oxyacetamide
• 2-{3-(4-bromophenyl)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetamide

• Inchi： 1S/C18H14BrNO4/c1-10-17(11-2-4-12(19)5-3-11)18(22)14-7-6-13(8-15(14)24-10)23-9-16(20)21/h2-8H,9H2,1H3,(H2,20,21)
• InChI Key： VMMTYCLQUKIFPA-UHFFFAOYSA-N
• SMILES： C(N)(=O)COC1=CC=C2C(=C1)OC(C)=C(C1=CC=C(Br)C=C1)C2=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 2-{3-(4-bromophenyl)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetamide

Comprehensive Overview of 2-{3-(4-bromophenyl)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetamide (CAS No. 610764-30-2)

2-{3-(4-bromophenyl)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetamide, with the CAS number 610764-30-2, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of chromene derivatives, which are known for their diverse biological activities. The presence of a 4-bromophenyl group and an acetamide moiety in its structure makes it a promising candidate for various applications, including drug development and material science.

In recent years, the interest in chromene-based compounds has surged due to their potential therapeutic properties. Researchers are particularly intrigued by the 2-methyl-4-oxo-4H-chromen scaffold, which is a common feature in many bioactive molecules. The 7-yloxy substitution in this compound further enhances its versatility, making it a subject of extensive studies. The CAS 610764-30-2 compound is often discussed in the context of structure-activity relationships (SAR), as scientists aim to optimize its properties for specific applications.

One of the key reasons for the growing popularity of 2-{3-(4-bromophenyl)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetamide is its potential role in addressing contemporary health challenges. For instance, the compound's bromophenyl group has been linked to antimicrobial and anti-inflammatory activities, which are highly relevant in the era of antibiotic resistance and chronic inflammatory diseases. Additionally, the acetamide functionality is often associated with neuroprotective effects, making this compound a potential candidate for neurodegenerative disease research.

From a synthetic chemistry perspective, the preparation of CAS 610764-30-2 involves multi-step organic reactions, including O-alkylation and amide formation. These processes are well-documented in the literature, but researchers continue to explore greener and more efficient synthetic routes. The compound's chromen-7-yloxy core also offers opportunities for further derivatization, enabling the creation of a library of analogs with tailored properties.

The 2-{3-(4-bromophenyl)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetamide is also of interest in the field of material science. Its unique structural features, such as the 4-oxo-4H-chromen ring, contribute to its optical properties, making it a potential candidate for organic electronic devices. The compound's ability to absorb and emit light at specific wavelengths has sparked investigations into its use in fluorescent probes and sensors.

In the context of drug discovery, the CAS 610764-30-2 compound is often compared to other chromene derivatives with known pharmacological activities. For example, its structural similarity to flavonoids and coumarins has led to hypotheses about its potential antioxidant and anticancer properties. These attributes align with current trends in personalized medicine and targeted therapies, where compounds with multifunctional capabilities are highly sought after.

Another area where 2-{3-(4-bromophenyl)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetamide shows promise is in computational chemistry. Molecular docking studies and QSAR (Quantitative Structure-Activity Relationship) analyses have been employed to predict its interactions with biological targets. These in silico approaches are invaluable for accelerating the drug development process and reducing reliance on animal testing.

The safety and toxicity profile of CAS 610764-30-2 is another topic of interest. While the compound is not classified as a hazardous material, thorough toxicological studies are essential to ensure its suitability for human applications. Researchers are particularly cautious about the bromophenyl moiety, as halogenated compounds can sometimes pose metabolic challenges. However, preliminary data suggest that this compound has a favorable safety profile.

In summary, 2-{3-(4-bromophenyl)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetamide (CAS 610764-30-2) is a multifaceted compound with significant potential in both pharmaceutical and material science applications. Its unique structural features, combined with its diverse biological activities, make it a valuable subject for ongoing research. As scientific advancements continue, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in health and technology.